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Compound of Interest

Compound Name: Behenoyl chloride

Cat. No.: B1275730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety data sheet (SDS) information for

Behenoyl chloride (CAS 21132-76-3), also known as Docosanoyl chloride. The following

sections detail the hazards, safe handling protocols, and emergency procedures associated

with this long-chain acyl chloride, compiled to ensure the safety of laboratory and research

personnel. Due to the limited availability of comprehensive toxicological data for this specific

compound, this guide also incorporates information from structurally related acyl chlorides to

provide a thorough overview of potential hazards.

Chemical Identification and Physical Properties
Behenoyl chloride is a long-chain saturated acyl chloride. Its extended hydrocarbon tail

renders it a waxy solid at room temperature, distinguishing its physical state from the more

commonly known liquid acyl chlorides.
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Property Value Source(s)

Synonyms
Docosanoyl chloride, Behenic

acid chloride
[1]

CAS Number 21132-76-3 [1]

Molecular Formula C₂₂H₄₃ClO [1]

Molecular Weight 359.03 g/mol [1]

Appearance
Waxy Solid (inferred from long

alkyl chain)

Boiling Point
390.1 °C at 760 mmHg

(Predicted)
[2][3]

Density 0.897 g/cm³ (Predicted) [2]

Flash Point 194.7 °C (Predicted) [2]

Storage Temperature -20°C [2]

Hazard Identification and GHS Classification
Behenoyl chloride is classified as a corrosive substance. The primary hazards are associated

with its reactivity, particularly with water and other nucleophiles, and its ability to cause severe

damage to tissues upon contact.

GHS Pictogram:

corrosion GHS05: Corrosion

Signal Word:Danger

Hazard Statements:

H314: Causes severe skin burns and eye damage.[4]

H318: Causes serious eye damage.[4]
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Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapours/spray.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[4]

P304+P340: IF INHALED: Toimetada kannatanu värske õhu kätte ja asetada mugavasse

puhkeasendisse, mis võimaldab kergesti hingata.[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[4]

It should be noted that the toxicological properties of Behenoyl chloride have not been

thoroughly investigated.[4] As with other acyl chlorides, it is expected to be a lachrymator (a

substance that irritates the eyes and causes tears).[5]

Reactivity and Stability
The reactivity of Behenoyl chloride is dominated by the electrophilic nature of the carbonyl

carbon, making it susceptible to nucleophilic attack.

Reactivity with Water: Behenoyl chloride reacts with water, and even atmospheric moisture,

in an exothermic reaction to hydrolyze into behenic acid and corrosive hydrogen chloride

(HCl) gas.[6][7] This reaction is a primary safety concern.

Incompatible Materials: Avoid contact with strong bases, alcohols, amines, and strong

oxidizing agents.[8] Reaction with these substances can be vigorous and exothermic.

Hazardous Decomposition Products: Upon combustion or thermal decomposition, Behenoyl
chloride can produce toxic and corrosive fumes, including carbon oxides and hydrogen

chloride gas.[9][10]
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Behenoyl Chloride Reactivity Pathway

Reaction Products

Behenoyl Chloride
(R-COCl)

Behenic Acid
(R-COOH)

+ H₂O

Hydrogen Chloride
(HCl Gas)

+ H₂O

Ester
(R-COOR')

+ R'-OH

Amide
(R-CONHR')

+ R'-NH₂

Behenate Salt
(R-COONa)

+ NaOH

Water (H₂O)

+ NaOH

Water (H₂O)
(Moisture)

Alcohols (R'-OH) Amines (R'-NH₂) Strong Bases (e.g., NaOH)

Click to download full resolution via product page

Caption: Reactivity of Behenoyl Chloride with common nucleophiles.

Safe Handling and Storage
Due to its corrosive and water-reactive nature, strict protocols must be followed when handling

and storing Behenoyl chloride.

Engineering Controls:

All manipulations of Behenoyl chloride should be conducted in a certified chemical fume

hood to control exposure to dust and potential HCl gas release.[11][12]

An eyewash station and safety shower must be readily accessible in the immediate work

area.[13]

Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.[11]

Skin Protection: A flame-retardant lab coat, full-length pants, and closed-toe shoes are

required. Wear chemical-resistant gloves (e.g., nitrile or neoprene).[11]
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Respiratory Protection: If there is a risk of inhaling dust or vapors, a NIOSH-approved

respirator with an appropriate cartridge for acid gases and organic vapors should be used.[9]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials.[11]

Keep containers tightly sealed to prevent contact with moisture.[11]

Store in a designated corrosives cabinet.

Given its predicted low storage temperature of -20°C, ensure it is stored in a freezer suitable

for chemical storage.[2]

Experimental Protocol: General Handling of a Solid
Acyl Chloride
As Behenoyl chloride is a solid, this generalized protocol outlines the safe handling

procedures.
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Workflow for Handling Solid Behenoyl Chloride

Preparation

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Work in a Certified
Chemical Fume Hood

Ensure Emergency Equipment
is Accessible

Handling

Inert Atmosphere Handling
(e.g., Glovebox or Schlenk line)

if highly sensitive reaction

Carefully unseal container,
avoiding dust generation

Weigh desired amount
using a clean, dry spatula and weigh boat

Tightly reseal container
immediately after use

Reaction Setup

Add to reaction vessel containing
an anhydrous solvent under inert gas

Control reaction temperature
due to exothermic potential

Cleanup & Disposal

Quench excess reagent slowly
with a suitable alcohol (e.g., isopropanol)

Neutralize with a weak base
(e.g., sodium bicarbonate solution)

Dispose of as hazardous
corrosive waste
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Caption: Step-by-step workflow for the safe handling of Behenoyl Chloride.
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Methodology:

Preparation: Before handling, ensure all necessary engineering controls are functioning and

all required PPE is available and in good condition.

Inert Environment: For reactions sensitive to moisture, handle Behenoyl chloride under an

inert atmosphere (e.g., nitrogen or argon) in a glovebox or using Schlenk techniques.

Dispensing: As Behenoyl chloride is a solid, carefully open the container in the fume hood.

Use a clean, dry spatula to weigh the desired amount. Avoid creating and inhaling dust.

Addition to Reaction: Add the solid Behenoyl chloride to the reaction vessel, which should

contain an anhydrous solvent. The addition may be exothermic, so control of the reaction

temperature is crucial.

Quenching and Disposal: Unused or waste Behenoyl chloride should be quenched

carefully. This can be done by slowly adding it to a stirred, cooled vessel containing a

suitable alcohol like isopropanol. After the reaction is complete, the acidic mixture should be

neutralized with a weak base (e.g., sodium bicarbonate solution) before disposal as

hazardous waste according to institutional guidelines. Never add water directly to quench an

acyl chloride.

First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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First Aid Decision Pathway for Behenoyl Chloride Exposure

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Immediately remove
contaminated clothing

Immediately flush eyes with
water for at least 15 minutes,

lifting eyelids
Move to fresh air Do NOT induce vomiting

Flush skin with copious
amounts of water for at least 15 minutes

Seek immediate
medical attention

Remove contact lenses
if possible

If not breathing,
give artificial respiration

Rinse mouth with water

Click to download full resolution via product page

Caption: First aid procedures for different routes of exposure to Behenoyl Chloride.

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area

with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[10]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if it can be done safely. Seek immediate
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medical attention.[4]

Ingestion: Do NOT induce vomiting.[4] If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.[4]

Spill Response:

Evacuate the area and restrict access.

Wear full PPE, including respiratory protection.

Cover the spill with a dry, inert absorbent material such as sand or vermiculite. Do not use

combustible materials.

Collect the absorbed material into a sealed container for hazardous waste disposal.

Ventilate the area and decontaminate the spill surface. Do not use water for cleanup.

Toxicological and Ecological Information
Toxicology: There is a lack of specific toxicological data for Behenoyl chloride.[4] However,

due to its corrosive nature, it is expected to be harmful if swallowed, inhaled, or absorbed

through the skin.

Ecotoxicity: No specific data is available. Due to its reaction with water to form behenic acid

and HCl, a significant release into an aquatic environment would likely lower the pH and be

harmful to aquatic life.

This guide is intended for use by trained professionals and should be used in conjunction with

a comprehensive risk assessment for any specific laboratory procedure. Always consult the

most up-to-date Safety Data Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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